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Compound of Interest

Compound Name: Capmatinib dihydrochloride

Cat. No.: B3026971 Get Quote

Capmatinib Dihydrochloride Technical Support
Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and troubleshooting guidance for

handling Capmatinib Dihydrochloride in a laboratory setting. Below you will find frequently

asked questions (FAQs), detailed protocols, and troubleshooting guides to ensure successful

preparation and use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of Capmatinib
Dihydrochloride?

A1: Dimethyl sulfoxide (DMSO) is the most widely recommended solvent for preparing high-

concentration stock solutions of Capmatinib Dihydrochloride.[1] It is advisable to use

anhydrous, high-purity DMSO to minimize the introduction of water, which can affect solubility

and compound stability.

Q2: I'm observing precipitation when I dilute my Capmatinib Dihydrochloride DMSO stock

solution into an aqueous buffer for my assay. What is happening and how can I prevent this?
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A2: This phenomenon, often called "crashing out," occurs when the concentration of the

compound exceeds its solubility limit in the final aqueous medium.[2] The high concentration of

the DMSO stock solution keeps the compound dissolved, but upon dilution with an aqueous

buffer, the percentage of DMSO decreases, leading to a significant drop in solubility.

To prevent this, consider the following strategies:

Lower the final concentration: The simplest approach is to work with a lower final

concentration of the inhibitor in your assay.[3]

Stepwise dilution: Instead of a single large dilution, perform serial dilutions. This gradual

decrease in DMSO concentration can help keep the compound in solution.[4]

Use of surfactants: Adding a small amount of a non-ionic surfactant, such as Tween-20 or

Triton X-100 (e.g., 0.01%), to your aqueous buffer can help maintain the inhibitor in solution.

[3]

Incorporate a co-solvent: A small percentage of a water-miscible co-solvent like ethanol or

polyethylene glycol (PEG) in your final solution can improve solubility.[3]

Warm the solution: Gently warming the solution to 37°C may aid in dissolution.[5]

Q3: What are the best practices for storing Capmatinib Dihydrochloride powder and its stock

solutions?

A3: For long-term storage, Capmatinib Dihydrochloride powder should be stored at -20°C.[5]

Stock solutions in DMSO should be aliquoted into smaller, single-use volumes to avoid

repeated freeze-thaw cycles and stored at -80°C for long-term stability. For short-term use,

stock solutions can be stored at -20°C for up to a month.[4] Always allow the vial to equilibrate

to room temperature before opening to prevent condensation.[5]

Solubility Data
The solubility of Capmatinib Dihydrochloride can vary depending on the solvent,

temperature, and whether it is the free base or a salt form. The following table summarizes

available solubility data.
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Solvent/Solution Form Concentration Notes

DMSO
Dihydrochloride

Hydrate
30 mg/mL (59.6 mM)

Sonication is

recommended.[1]

Methanol Not Specified Soluble

Used for preparing

standard solutions for

HPLC analysis.[6][7]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

Dihydrochloride

Hydrate
2 mg/mL (3.97 mM)

For in vivo

formulations.

Sonication is

recommended.[1]

0.5% Methylcellulose

(aqueous)
Not Specified Not Specified

Used for in vivo

studies.[8]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO
Materials:

Capmatinib Dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Bath sonicator

Procedure:

Pre-weighing Preparation: Allow the vial of Capmatinib Dihydrochloride powder to warm to

room temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of Capmatinib Dihydrochloride powder in

a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution of
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Capmatinib Dihydrochloride Hydrate (Molecular Weight: 503.36 g/mol ), you would weigh

out 5.03 mg.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge

tube.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does

not fully dissolve, use a bath sonicator for 10-15 minutes. Gentle warming to 37°C can also

be applied.[5]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage.
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Issue Possible Cause(s) Recommended Solution(s)

Powder is difficult to dissolve in

DMSO.

Insufficient mixing or

sonication. Low-quality DMSO.

Increase vortexing time. Use a

bath sonicator for 15-30

minutes. Gentle warming (37-

50°C) can also be applied.[5]

Ensure you are using

anhydrous, high-purity DMSO.

Precipitation occurs

immediately upon dilution in

aqueous buffer.

The kinetic solubility of the

compound in the aqueous

buffer has been exceeded.

Lower the final concentration

of the inhibitor.[3] Perform a

serial dilution of the DMSO

stock in the aqueous buffer.[2]

Add a surfactant (e.g., 0.01%

Tween-20) to the aqueous

buffer.[3]

Solution becomes cloudy over

time during an experiment.

The compound is slowly

precipitating out of solution

due to temperature changes or

interactions with other

components in the assay

medium.

Maintain a constant

temperature throughout the

experiment.[3] Re-evaluate the

composition of your assay

buffer for any components that

might be promoting

precipitation.[3] If possible,

reduce the incubation time.[3]

Inconsistent results in cell-

based assays.

Poor solubility leading to an

inaccurate effective

concentration of the inhibitor.

Visually inspect your assay

plates for any signs of

precipitation. Perform a

solubility test in your specific

cell culture medium. Ensure

the final DMSO concentration

is consistent across all wells

and is at a non-toxic level

(typically <0.5%).[4]

Visualizations
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Capmatinib Mechanism of Action: c-Met Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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